Cas no 1806743-21-4 (Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806743-21-4
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4830532
• Update Time: 2025-06-11

Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H9F3N2O6/c1-2-20-7(17)4-5-3-6(16)8(21-10(11,12)13)9(14-5)15(18)19/h3H,2,4H2,1H3,(H,14,16)
• InChI Key： GGBHYGGLRGBIEE-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(CC(=O)OCC)NC=1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 1.7
• Topological Polar Surface Area: 110

Additional information on Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate

Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-21-4): A Comprehensive Overview

Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-21-4) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate consists of a pyridine ring substituted with a hydroxyl group, a nitro group, and a trifluoromethoxy group, along with an ethyl acetate moiety. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

Additionally, Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate has shown promising antimicrobial activity against a range of bacterial and fungal pathogens. This property is attributed to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. The compound's broad-spectrum activity makes it a valuable lead for the development of new antimicrobial drugs.

In the realm of cancer research, Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be a promising candidate for further development in cancer therapy.

The synthesis of Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate involves several well-defined steps, including the formation of the pyridine ring, introduction of the trifluoromethoxy group, and subsequent functionalization with the hydroxyl and nitro groups. The final step involves esterification to form the ethyl acetate moiety. The synthetic route is highly efficient and scalable, making it suitable for large-scale production.

From a pharmacokinetic perspective, Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring effective delivery to target tissues and minimizing adverse effects. Preclinical studies have also demonstrated that the compound has low toxicity, further supporting its potential for clinical applications.

In conclusion, Ethyl 4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806743-21-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and development.